N-(1,3-dioxoisoindolin-5-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(1,3-dioxoisoindol-5-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H13N3O5/c23-15-6-7-16(24)22(15)12-3-1-2-10(8-12)17(25)20-11-4-5-13-14(9-11)19(27)21-18(13)26/h1-5,8-9H,6-7H2,(H,20,25)(H,21,26,27)
• InChI Key: QCVCSMTZVOQMHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NC3=CC4=C(C=C3)C(=O)NC4=O
• Molecular Formula: C19H13N3O5
• Molecular Weight: 363.3 g/mol

Description

N-(1,3-dioxoisoindolin-5-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Compound 1 and is a member of the isoindolinone family.

Scientific Research Applications

Synthesis and Material Applications

Optically Active Polyamides : A study conducted by Isfahani et al. (2010) demonstrated the synthesis of optically active polyamides containing 1,3-dioxoisoindolin-2-yl pendent groups, utilizing this compound as a key intermediate. These polyamides exhibited high yields, significant inherent viscosities, and were characterized by various analytical techniques, suggesting potential applications in the materials science field due to their thermal properties and specific rotations (H. N. Isfahani, K. Faghihi, M. Hajibeygi, & Mehdi Bokaei, 2010).

Antiepileptic Activity

Phthalimide Derivatives : Asadollahi et al. (2019) explored the antiepileptic activity of novel phthalimide derivatives bearing the N-(1,3-dioxoisoindolin-5-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide structure. These compounds were synthesized and evaluated against a model of seizure in mice, showing significant efficacy in increasing seizure latency, comparable to thalidomide. This suggests a potential pharmacological application in epilepsy treatment (Azar Asadollahi, M. Asadi, F. Hosseini, Z. Ekhtiari, M. Biglar, & M. Amanlou, 2019).